Cas no 2165808-44-4 (trans-N-[(1S)-1-Cyanoethyl]-4-ethylcyclohexanecarboxamide)

Technical Introduction: trans-N-[(1S)-1-Cyanoethyl]-4-ethylcyclohexanecarboxamide is a chiral cyclohexane derivative featuring a cyanoethyl group and an ethyl-substituted carboxamide moiety. Its trans configuration and stereospecific (1S) center contribute to its utility in asymmetric synthesis and pharmaceutical intermediates. The compound’s rigid cyclohexane backbone enhances conformational stability, while the polar cyano and amide groups offer reactivity for further functionalization. Its well-defined stereochemistry makes it valuable for applications requiring enantioselective control, such as chiral auxiliaries or ligand frameworks. The ethyl substituent provides moderate lipophilicity, balancing solubility in organic media. This compound is suited for research in medicinal chemistry and catalysis, where precise stereochemical and structural properties are critical.

trans-N-[(1S)-1-Cyanoethyl]-4-ethylcyclohexanecarboxamide structure

2165808-44-4 structure

Product Name:trans-N-[(1S)-1-Cyanoethyl]-4-ethylcyclohexanecarboxamide

CAS No:2165808-44-4

MF:C₁₂H₂₀N₂O

MW:208.300003051758

CID:5409766

Update Time:2025-10-31

trans-N-[(1S)-1-Cyanoethyl]-4-ethylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

- trans-N-[(1S)-1-Cyanoethyl]-4-ethylcyclohexanecarboxamide
- Inchi： 1S/C12H20N2O/c1-3-10-4-6-11(7-5-10)12(15)14-9(2)8-13/h9-11H,3-7H2,1-2H3,(H,14,15)/t9-,10-,11-/m0/s1
- InChI Key： GEMHQSPWVPBRGO-DCAQKATOSA-N
- SMILES： [C@@H]1(C(N[C@H](C#N)C)=O)CC[C@@H](CC)CC1

Experimental Properties

Density: 0.987±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 395.6±21.0 °C(Predicted)
pka: 13.37±0.40(Predicted)

trans-N-[(1S)-1-Cyanoethyl]-4-ethylcyclohexanecarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6630991-0.05g	(1s,4r)-N-[(1S)-1-cyanoethyl]-4-ethylcyclohexane-1-carboxamide	2165808-44-4	95.0%	0.05g	$212.0	2025-03-13

trans-N-[(1S)-1-Cyanoethyl]-4-ethylcyclohexanecarboxamide Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin

Additional information on trans-N-[(1S)-1-Cyanoethyl]-4-ethylcyclohexanecarboxamide

Recent Advances in the Study of trans-N-[(1S)-1-Cyanoethyl]-4-ethylcyclohexanecarboxamide (CAS: 2165808-44-4)

The compound trans-N-[(1S)-1-Cyanoethyl]-4-ethylcyclohexanecarboxamide (CAS: 2165808-44-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclohexane derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, providing a foundation for further exploration in drug development.

One of the key areas of investigation has been the stereoselective synthesis of trans-N-[(1S)-1-Cyanoethyl]-4-ethylcyclohexanecarboxamide. Researchers have developed efficient synthetic routes to obtain this compound with high enantiomeric purity, which is critical for its biological activity. Advanced techniques such as asymmetric catalysis and chiral resolution have been employed to optimize the yield and purity of the product. These methodological advancements have not only facilitated the production of the compound for research purposes but also highlighted its potential for scalable manufacturing.

Pharmacological studies have revealed that trans-N-[(1S)-1-Cyanoethyl]-4-ethylcyclohexanecarboxamide exhibits notable activity as a modulator of specific enzyme systems. Preliminary in vitro and in vivo experiments suggest that the compound interacts with key molecular targets involved in inflammatory and metabolic pathways. For instance, it has been shown to inhibit certain kinases and receptors, thereby offering a potential therapeutic avenue for conditions such as autoimmune diseases and metabolic disorders. The compound's unique structural attributes, including the cyanoethyl and ethylcyclohexane moieties, are believed to contribute to its selective binding and efficacy.

Further mechanistic studies have delved into the molecular interactions of trans-N-[(1S)-1-Cyanoethyl]-4-ethylcyclohexanecarboxamide with its biological targets. Structural-activity relationship (SAR) analyses have identified critical functional groups that enhance its binding affinity and specificity. Computational modeling and X-ray crystallography have provided detailed insights into the compound's binding mode, revealing key interactions with active sites of target proteins. These findings are instrumental in guiding the design of derivatives with improved pharmacological profiles.

In addition to its therapeutic potential, recent research has explored the safety and toxicity profiles of trans-N-[(1S)-1-Cyanoethyl]-4-ethylcyclohexanecarboxamide. Preclinical assessments have indicated a favorable pharmacokinetic profile, with good bioavailability and manageable side effects. However, further studies are needed to fully elucidate its long-term safety and potential off-target effects. These evaluations are crucial for advancing the compound into clinical trials and ensuring its viability as a drug candidate.

In conclusion, trans-N-[(1S)-1-Cyanoethyl]-4-ethylcyclohexanecarboxamide (CAS: 2165808-44-4) represents a promising scaffold in chemical biology and pharmaceutical research. Its stereoselective synthesis, potent biological activity, and well-characterized mechanistic interactions underscore its potential as a lead compound for drug development. Ongoing research efforts are expected to further refine its properties and expand its therapeutic applications, paving the way for novel treatments in various disease areas.